Cas no 1055983-13-5 (3-Pyridinamine, 6-[1,4-dihydro-6-(2-pyridinyl)-1,2,4,5-tetrazin-3-yl]-)

• Product Name: 3-Pyridinamine, 6-[1,4-dihydro-6-(2-pyridinyl)-1,2,4,5-tetrazin-3-yl]-
• CAS No: 1055983-13-5
• MF: C₁₂H₁₁N₇
• MW: 253.262640237808
• CID: 4496027
• PubChem ID: 54759228
• Update Time: 2025-10-20

3-Pyridinamine, 6-[1,4-dihydro-6-(2-pyridinyl)-1,2,4,5-tetrazin-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 6-[1,4-dihydro-6-(2-pyridinyl)-1,2,4,5-tetrazin-3-yl]-
• SCHEMBL4098659
• QFHAGORNLISARE-UHFFFAOYSA-N
• 6-(6-pyridin-2-yl-1,4-dihydro-[1,2,4,5]tetrazin-3-yl)-pyridin-3-ylamine
• 1055983-13-5
• 6-(6-(Pyridin-2-yl)-1,4-dihydro-1,2,4,5-tetrazin-3-yl)-pyridin-3-amine
• 6-[1,4-Dihydro-6-(2-pyridinyl)-1,2,4,5-tetrazin-3-yl]-3-pyridinamine
• 6-(6-(Pyridin-2-yl)-1,4-dihydro-1,2,4,5-tetrazin-3-yl)pyridin-3-amine
• SCHEMBL13978330
• 3-(5-aminopyridin-2-yl)-6-(pyridin-2-yl)-1,4-dihydro-1,2,4,5-tetrazine

• Inchi： 1S/C12H11N7/c13-8-4-5-10(15-7-8)12-18-16-11(17-19-12)9-3-1-2-6-14-9/h1-7H,13H2,(H,16,17)(H,18,19)
• InChI Key： QFHAGORNLISARE-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(=CN=2)N)=NNC(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 253.10759338Da
• Monoisotopic Mass: 253.10759338Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 101Ų

Additional information on 3-Pyridinamine, 6-[1,4-dihydro-6-(2-pyridinyl)-1,2,4,5-tetrazin-3-yl]-

Recent Advances in the Study of 3-Pyridinamine, 6-[1,4-dihydro-6-(2-pyridinyl)-1,2,4,5-tetrazin-3-yl]- (CAS: 1055983-13-5)

The compound 3-Pyridinamine, 6-[1,4-dihydro-6-(2-pyridinyl)-1,2,4,5-tetrazin-3-yl]- (CAS: 1055983-13-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique tetrazine-pyridine scaffold, has shown promising potential in various applications, including drug discovery, bioorthogonal chemistry, and targeted therapy. Recent studies have focused on elucidating its synthetic pathways, physicochemical properties, and biological activities, providing valuable insights for future research and development.

One of the key areas of interest is the role of this compound in bioorthogonal chemistry. The tetrazine moiety in 3-Pyridinamine, 6-[1,4-dihydro-6-(2-pyridinyl)-1,2,4,5-tetrazin-3-yl]- enables rapid and selective reactions with dienophiles, making it an excellent candidate for labeling and imaging applications. Recent research has demonstrated its utility in live-cell imaging and protein labeling, where its high reactivity and stability under physiological conditions are particularly advantageous. These findings open new avenues for studying cellular processes and developing diagnostic tools.

In the context of drug discovery, this compound has been explored as a building block for the synthesis of novel pharmacophores. Its ability to interact with various biological targets, including enzymes and receptors, has been investigated through structure-activity relationship (SAR) studies. Preliminary results suggest that modifications to the tetrazine and pyridine rings can significantly alter its binding affinity and selectivity, offering opportunities for the design of targeted therapeutics. For instance, derivatives of this compound have shown inhibitory effects on specific kinases involved in cancer progression, highlighting its potential as a lead compound for oncology research.

Another notable development is the use of 3-Pyridinamine, 6-[1,4-dihydro-6-(2-pyridinyl)-1,2,4,5-tetrazin-3-yl]- in the development of prodrugs and drug delivery systems. Its unique chemical properties allow for the design of stimuli-responsive prodrugs that can be activated under specific conditions, such as the presence of certain enzymes or changes in pH. Recent studies have reported the successful application of this approach in preclinical models, demonstrating enhanced drug efficacy and reduced off-target effects. These advancements underscore the compound's versatility and potential in improving therapeutic outcomes.

Despite these promising findings, challenges remain in the optimization of this compound for clinical applications. Issues such as solubility, stability, and pharmacokinetics need to be addressed through further research. Additionally, the scalability of its synthesis and the cost-effectiveness of production are critical factors that will influence its adoption in large-scale applications. Collaborative efforts between academic researchers and industry partners will be essential to overcome these hurdles and translate laboratory discoveries into real-world solutions.

In conclusion, 3-Pyridinamine, 6-[1,4-dihydro-6-(2-pyridinyl)-1,2,4,5-tetrazin-3-yl]- (CAS: 1055983-13-5) represents a promising scaffold with diverse applications in chemical biology and pharmaceutical research. Recent studies have shed light on its potential in bioorthogonal chemistry, drug discovery, and targeted therapy, paving the way for future innovations. Continued exploration of its properties and applications will undoubtedly contribute to the advancement of the field and the development of novel therapeutic strategies.